2-(5-Methylpyridin-3-yl)acetic acid

• IUPAC Name: 2-(5-methylpyridin-3-yl)acetic acid
• InChI: InChI=1S/C8H9NO2/c1-6-2-7(3-8(10)11)5-9-4-6/h2,4-5H,3H2,1H3,(H,10,11)
• InChI Key: CNQAFBFTQKCRFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1)CC(=O)O
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol

Description

“2-(5-Methylpyridin-3-yl)acetic acid” is an organic compound. It is a derivative of pyridine, which is a basic heterocyclic organic compound. The compound has a molecular weight of 151.16.

Synthesis Analysis

The synthesis of pyridine derivatives, such as “this compound”, has been reported in various studies. One study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H9NO2/c1-6-2-7(3-8(10)11)5-9-4-6;/h2,4-5H,3H2,1H3,(H,10,11). This indicates that the compound has a pyridine ring with a methyl group at the 5th position and an acetic acid group at the 2nd position.

Physical And Chemical Properties Analysis

The compound “this compound” has a molecular weight of 151.16. It is a powder at room temperature.

Scientific Research Applications

Synthesis and Structural Studies

2-(5-Methylpyridin-3-yl)acetic acid and its derivatives have been a focus in the synthesis of complex chemical structures. For example, Chui et al. (2004) explored the synthesis of (2-Oxo-2,3-dihydroimidazo[1,2-a]pyridin-3-yl)acetic acids from 2-aminopyridines, indicating a path to new chemical structures (Chui et al., 2004).

Potential Biological Activities

In another study, Salionov (2015) investigated esthers of 2-(1,2,4-triazoles-3-iltio)acetic acids, revealing their potential to demonstrate a range of biological activities, such as analgesic, anti-inflammatory, and antimicrobial effects (Salionov, 2015).

Role in Complex Chemical Syntheses

The compound has been used in the synthesis of various complex chemical structures. For instance, Clark and Parrick (1974) discussed its use in creating aminopyridyl ketones or aminopyridine carboxylic acids through the treatment of certain diazaindenes (Clark & Parrick, 1974).

Insecticidal Applications

Holla et al. (2004) described the synthesis of 1,3,4-oxadiazoles derived from 2-chloropyridine-5-acetic acid, highlighting its application in developing insecticidal compounds (Holla et al., 2004).

Safety and Hazards

The safety information for “2-(5-Methylpyridin-3-yl)acetic acid” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

The future directions for “2-(5-Methylpyridin-3-yl)acetic acid” and similar compounds could involve further exploration of their synthesis methods, chemical properties, and potential applications. Pyridine derivatives are important structural motifs found in numerous bioactive molecules, and there is a need for robust methods allowing the selective introduction of multiple functional groups.